Cas no 2306259-35-6 (2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid)
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidineacetic acid, 2-methyl-1-[(phenylmethoxy)carbonyl]-, (2S)-
- 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid
-
- Inchi: 1S/C16H21NO4/c1-12-9-14(10-15(18)19)7-8-17(12)16(20)21-11-13-5-3-2-4-6-13/h2-6,12,14H,7-11H2,1H3,(H,18,19)/t12-,14?/m0/s1
- InChI Key: KRLSOLDRXZBCQY-NBFOIZRFSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCC(CC(O)=O)C[C@@H]1C
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-100MG |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 100MG |
¥ 1,280.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-250MG |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 250MG |
¥ 2,052.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-500MG |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 500MG |
¥ 3,418.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-1G |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 1g |
¥ 5,121.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-5G |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 5g |
¥ 15,364.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-10G |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 10g |
¥ 25,608.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-100mg |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 100mg |
¥1257.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-250mg |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 250mg |
¥2015.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-500mg |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 500mg |
¥3357.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9932-1g |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid |
2306259-35-6 | 95% | 1g |
¥5028.0 | 2024-04-22 |
2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid
Recent Advances in the Study of 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid (CAS: 2306259-35-6)
The compound 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid (CAS: 2306259-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the presence of a benzyloxycarbonyl (Cbz) protecting group and a methyl-substituted piperidine ring, make it a versatile building block for the development of protease inhibitors and other bioactive molecules. Researchers have successfully employed this compound in the synthesis of potent inhibitors targeting enzymes such as cathepsins and matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer and inflammatory diseases.
In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid using a multi-step protocol involving asymmetric hydrogenation and subsequent functionalization. The study reported a high yield (over 85%) and excellent enantiomeric purity (>99% ee), making this synthetic route highly attractive for industrial-scale production. Furthermore, the compound's stability under physiological conditions was confirmed through in vitro assays, suggesting its suitability for further pharmacological evaluation.
Another significant advancement involves the exploration of 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid as a scaffold for the design of novel antiviral agents. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against viral proteases, including those of SARS-CoV-2 and HIV. Molecular docking simulations revealed that the compound's piperidine ring and carboxylic acid moiety play a critical role in binding to the active sites of these enzymes, providing a foundation for structure-activity relationship (SAR) studies.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid and its derivatives. Recent research has focused on improving its bioavailability and reducing potential off-target effects through structural modifications, such as the introduction of prodrug moieties or the replacement of the Cbz group with more labile protecting groups. These efforts are expected to enhance the compound's therapeutic index and facilitate its transition into clinical trials.
In conclusion, 2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid (CAS: 2306259-35-6) represents a promising candidate for the development of new therapeutic agents. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies should focus on further elucidating its mechanism of action and exploring its applications in treating a broader range of diseases.
2306259-35-6 (2-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)